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Compound of Interest

Compound Name: Zetomipzomib Maleate

Cat. No.: B10831845 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

Zetomipzomib Maleate, a first-in-class immunoproteasome inhibitor.

Safety and Chemical Profile
Zetomipzomib Maleate is classified as a non-hazardous substance or mixture according to

available Safety Data Sheets (SDS).[1] Despite this classification, it is crucial to follow

established laboratory safety protocols and institutional guidelines for the disposal of all

chemical waste.

Below is a summary of key data for Zetomipzomib Maleate:
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Property Value Source

CAS Number 2170983-62-5 [2][3]

Molecular Formula C₃₄H₄₆N₄O₁₂ [3][4]

Molecular Weight 702.76 g/mol [3]

Solubility

DMSO: 250 mg/mL (355.75

mM; requires ultrasonic)

Water: 50 mg/mL (71.15 mM;

requires ultrasonic) PBS: 100

mg/mL (142.30 mM; requires

ultrasonic)

[4]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Zetomipzomib
Maleate in a laboratory setting. This process is aligned with general guidelines for the disposal

of non-hazardous chemical waste.[5][6][7][8]

1. Waste Identification and Segregation:

Confirm that the waste to be disposed of is indeed Zetomipzomib Maleate.

Segregate the Zetomipzomib Maleate waste from other waste streams, particularly from

hazardous materials.

2. Containerization and Labeling:

Place the waste in a designated, sealed, and leak-proof container.

Clearly label the container as "Non-Hazardous Chemical Waste" and specify the contents as

"Zetomipzomib Maleate." Include the date of disposal.[9]

3. Disposal Route Determination:

Solid Waste: Unused or expired solid Zetomipzomib Maleate should be disposed of as solid

waste. It is recommended to send this waste to an approved facility for incineration.[6] Do
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not dispose of in regular laboratory trash unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Liquid Waste (Solutions):

Aqueous Solutions: Given its solubility in water and PBS, aqueous solutions of

Zetomipzomib Maleate should not be poured down the drain unless approved by your

institution's EHS and the local publicly owned treatment works (POTW).[5]

Solvent-Based Solutions: Solutions of Zetomipzomib Maleate in organic solvents (like

DMSO) should be collected in a designated non-halogenated or halogenated solvent

waste container, as appropriate, for subsequent incineration.

Empty Containers:

Thoroughly rinse empty containers that held Zetomipzomib Maleate with a suitable

solvent.

The rinsate should be collected and disposed of as chemical waste.

Once cleaned, deface or remove the original label and dispose of the container in the

regular trash or recycling, in accordance with institutional policies.[5][9]

4. Consultation and Documentation:

Always consult your institution's specific waste disposal guidelines and EHS department for

any questions or clarifications.

Maintain a record of the disposal, including the chemical name, quantity, and date of

disposal.

Disposal Decision Workflow
The following diagram illustrates a general decision-making process for the disposal of a non-

hazardous laboratory chemical like Zetomipzomib Maleate.
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Disposal Decision Workflow for Non-Hazardous Laboratory Chemicals

Identify Waste Chemical
(e.g., Zetomipzomib Maleate)

Consult Safety Data Sheet (SDS)
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Follow Hazardous Waste
Disposal Procedures

Yes

Non-Hazardous Waste Stream

No

Is the waste solid or liquid?

Package in a sealed container.
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Dispose via approved solid waste vendor (incineration recommended).

Solid

Is it an aqueous or solvent-based solution?

Liquid

Disposal Complete

Consult EHS for drain disposal approval.
If not approved, collect for incineration.

Aqueous

Collect in designated
solvent waste container

for incineration.

Solvent

Click to download full resolution via product page

Caption: Disposal decision workflow for non-hazardous lab chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10831845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Zetomipzomib Maleate, contributing to a culture of safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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